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Compound of Interest

Compound Name: (S)-(+)-Glycidyl butyrate

Cat. No.: B1631027 Get Quote

Essential Safety and Handling Guide for (S)-(+)-
Glycidyl Butyrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for (S)-(+)-Glycidyl
butyrate (CAS RN: 65031-96-1), also known as Butyric Acid (S)-Glycidyl Ester. Adherence to

these protocols is essential for ensuring laboratory safety and minimizing risks associated with

this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
(S)-(+)-Glycidyl butyrate is a combustible liquid that is harmful if swallowed, inhaled, or in

contact with skin.[1][2][3] It is known to cause skin and serious eye irritation and is suspected of

causing genetic defects.[1][2][3][4] Therefore, stringent adherence to PPE protocols is

mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[1][5]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][5][6]

Hand Protection
Chemical-resistant gloves

(e.g., rubber gloves).[1]

Prevents skin contact, which

can be harmful and cause

irritation.[1][5][7]

Skin and Body Protection
Protective clothing, such as a

lab coat.[1][5][7]

Minimizes the risk of skin

exposure.[5]

Respiratory Protection

Use in a well-ventilated area. If

vapors or mists are generated,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[5]

Prevents inhalation, which can

be harmful.[1][3]

Safe Handling and Storage
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1][7]

Avoid breathing mist, vapors, or spray.[1][3]

Do not get in eyes, on skin, or on clothing.[5][7]

Keep away from heat, sparks, open flames, and hot surfaces.[5][7] Use spark-proof tools

and explosion-proof equipment.[1]

Wash hands and face thoroughly after handling.[1][5][7]

Do not eat, drink, or smoke when using this product.[3][7]
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Storage:

Store in a cool, dry, and well-ventilated place.[5][7]

Keep containers tightly closed.[5][7]

Store locked up.[7][8]

(S)-(+)-Glycidyl Butyrate is incompatible with oxidizing agents and acids.[2]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First Aid Procedures for (S)-(+)-Glycidyl Butyrate Exposure

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a comfortable position for breathing. If not

breathing, give artificial respiration. Seek

medical attention.[1][5][7][8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][5][7][8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][5][6][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][5]

[7][8]

Spill and Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/C881_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/C881_SDS.pdf
https://aksci.com/sds/C881_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1631027?utm_src=pdf-body
https://www.spectrumchemical.com/cas/65031-96-1
https://www.benchchem.com/product/b1631027?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/G0283_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/C881_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/G0283_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/C881_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/G0283_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/65031-96-1.pdf
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/G0283_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/C881_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[1][5]

Wear appropriate PPE as outlined in Table 1.

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[7]

Do not let the product enter drains.[6]

Waste Disposal:

Dispose of (S)-(+)-Glycidyl butyrate and its container at an approved waste disposal

plant.[3][5][7][8]

Disposal must be in accordance with all federal, state, and local regulations.[7]

Do not reuse empty containers.[7]

Operational Workflow
The following diagram illustrates the standard operating procedure for handling (S)-(+)-
Glycidyl butyrate from receipt to disposal.
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Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Proceed to handling

Work in a Ventilated Area (Fume Hood)

Dispense and Use Chemical

Decontaminate Work Area

After use

Dispose of Waste in Accordance with Regulations

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (S)-(+)-Glycidyl Butyrate.

This comprehensive guide is intended to provide essential, immediate safety and logistical

information. Always refer to the specific Safety Data Sheet (SDS) for the product you are using

for the most detailed and up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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